![molecular formula C18H15NO3S B3189265 4-(Diphenylamino)benzene-1-sulfonic acid CAS No. 303730-29-2](/img/structure/B3189265.png)
4-(Diphenylamino)benzene-1-sulfonic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- Appearance : It exists as an off-white to beige to light grey crystalline powder .
- Solubility : It is soluble in water and ethanol , but insoluble in nonpolar solvents like diethyl ether .
Synthesis Analysis
The preparation of 4-(Diphenylamino)benzene-1-sulfonic acid involves the sulfonation of benzene . Concentrated sulfuric acid and sulfur trioxide (often in the form of fuming sulfuric acid or oleum) react with benzene to introduce the sulfonic group (-SO₃H) onto the benzene ring . This reaction is reversible, and the sulfonation can be reversed by adding hot aqueous acid to benzenesulfonic acid, regenerating benzene .
Molecular Structure Analysis
The molecular formula of this compound is C₁₂H₁₁NNaO₃S . Its structure consists of a benzene ring with a sulfonic acid group (-SO₃H) attached to one of the phenyl groups. The sodium salt form contains a sodium cation (Na⁺) associated with the sulfonic acid group .
Chemical Reactions Analysis
- Sulfonation : The primary reaction involves the addition of sulfur trioxide and fuming sulfuric acid to benzene, leading to the formation of benzenesulfonic acid .
- Desulfonation : Above 220°C, the sulfonation process is reversed, and benzenesulfonic acid can be converted back to benzene .
- Formation of Complexes : Benzenesulfonic acid can act as a ligand and form complexes with metal halides, such as lanthanum (III) chloride .
Physical And Chemical Properties Analysis
Mechanism of Action
Safety and Hazards
Properties
303730-29-2 | |
Molecular Formula |
C18H15NO3S |
Molecular Weight |
325.4 g/mol |
IUPAC Name |
4-(N-phenylanilino)benzenesulfonic acid |
InChI |
InChI=1S/C18H15NO3S/c20-23(21,22)18-13-11-17(12-14-18)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H,(H,20,21,22) |
InChI Key |
ROXTXWXONLXLLT-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)O |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)S(=O)(=O)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.